2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95%
Overview
Description
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 105-106°C and a boiling point of 191-192°C. The compound has a molecular formula of C7H7FO2 and a molar mass of 152.12 g/mol. 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is soluble in water and organic solvents, such as methanol and ethanol.
Scientific Research Applications
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a starting material for the synthesis of a variety of other compounds, such as polymers and polysaccharides. Additionally, 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is used as a catalyst in a variety of organic reactions.
Mechanism of Action
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) acts as a catalyst in a variety of organic reactions. It acts as a proton donor and can be used to activate electrophiles, such as carbonyl compounds. Additionally, it can be used to form a variety of organic intermediates, such as enolates and enamines.
Biochemical and Physiological Effects
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is not known to have any direct biochemical or physiological effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is a relatively safe and stable compound and can be used in a variety of laboratory experiments. It is soluble in water and organic solvents, such as methanol and ethanol, and is relatively non-toxic. Additionally, the compound is relatively inexpensive and can be easily synthesized from readily available starting materials. However, the compound is not very soluble in polar solvents, such as dimethyl sulfoxide, and can be difficult to work with in some experiments.
Future Directions
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) is a versatile compound with a variety of potential applications. It could be used as a starting material for the synthesis of a variety of other compounds, such as polymers and polysaccharides. Additionally, it could be used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, it could be used to study the mechanism of action of various organic reactions and to develop new catalysts for organic reactions.
Synthesis Methods
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%) can be synthesized through a variety of methods. The most common method is the reaction of 3-fluoro-4-hydroxybenzaldehyde with pyridinium dichromate in acetic acid. This reaction yields the desired compound in high yields and is a relatively simple process. The reaction is shown below:
3-Fluoro-4-hydroxybenzaldehyde + Pyridinium dichromate + Acetic acid → 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (95%)
properties
IUPAC Name |
2-(3-fluoro-4-hydroxyphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-8-6-7(3-4-9(8)14)11-10(15)2-1-5-13-11/h1-6,14-15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUIWQZDDIAHYGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC(=C(C=C2)O)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695508 |
Source
|
| Record name | 2-Fluoro-4-(3-hydroxypyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine | |
CAS RN |
1261909-33-4 |
Source
|
| Record name | 2-Fluoro-4-(3-hydroxypyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
